Cas no 1804509-40-7 (Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate)

• Product Name: Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate
• CAS No: 1804509-40-7
• MF: C₁₂H₁₂N₂O₅
• MW: 264.234083175659
• CID: 4943394
• Update Time: 2025-05-20

Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate

• Inchi： 1S/C12H12N2O5/c1-2-19-11(16)5-9-3-8(7-15)4-10(6-13)12(9)14(17)18/h3-4,15H,2,5,7H2,1H3
• InChI Key： HUFOKJCGDGFUHU-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(CO)C=C(C#N)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 383
• XLogP3: 0.7
• Topological Polar Surface Area: 116

Additional information on Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate

Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate (CAS No. 1804509-40-7): A Comprehensive Overview

Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate, identified by its CAS number 1804509-40-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a nitro and cyano functional group, has garnered attention due to its potential applications in the synthesis of various bioactive molecules. The unique structural properties of this compound make it a valuable intermediate in the development of novel pharmaceutical agents and agrochemicals.

The molecular structure of Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate consists of a phenyl ring substituted with a nitro group at the 2-position, a cyano group at the 3-position, and a hydroxymethyl group at the 5-position, all further modified by an acetic acid ester at the terminal position. This configuration imparts distinct reactivity patterns that are exploited in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its utility as a building block in organic synthesis.

In recent years, Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate has been explored in various research studies for its potential role in drug discovery. Its nitro and cyano groups are particularly noteworthy, as they can undergo reduction to form amine derivatives, which are common motifs in pharmacophores. For instance, researchers have utilized this compound to synthesize analogs of known therapeutic agents, aiming to improve their pharmacokinetic properties or enhance their biological activity.

One notable application of Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate is in the development of novel antimicrobial agents. The nitro group can be converted into an amine, which can then be further functionalized to produce compounds with broad-spectrum antimicrobial activity. This approach has been particularly promising against drug-resistant strains of bacteria, where traditional antibiotics have shown limited efficacy.

Furthermore, the hydroxymethyl group on Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate provides a site for further derivatization, allowing for the introduction of additional functional groups that can modulate the biological activity of the resulting compounds. This flexibility makes it an attractive starting material for medicinal chemists seeking to develop new drugs with tailored properties.

Recent advancements in synthetic methodologies have also highlighted the utility of Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate in cross-coupling reactions. These reactions are fundamental to modern organic synthesis and enable the formation of carbon-carbon bonds between different organic fragments. By employing palladium-catalyzed cross-coupling reactions, researchers have been able to introduce various substituents onto the aromatic ring, expanding the library of possible derivatives.

The pharmaceutical industry has been particularly interested in leveraging these synthetic strategies to develop new therapeutic agents. For example, Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate has been used to synthesize kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to modify its structure allows for fine-tuning of binding interactions with target proteins, leading to more effective and selective drugs.

In addition to its applications in drug discovery, Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate has found utility in materials science. Its aromatic structure and functional groups make it a suitable candidate for designing organic semiconductors and conductive polymers. These materials are increasingly important in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate itself is an intriguing process that showcases modern synthetic techniques. Starting from commercially available precursors such as nitrobenzene and malonic acid derivatives, multiple steps involving functional group transformations are employed to construct the desired molecule. These steps often include nucleophilic substitution reactions, reduction processes, and esterification reactions.

The efficiency and scalability of these synthetic routes are critical factors that determine their industrial viability. Recent improvements in catalytic systems have enabled more streamlined syntheses, reducing reaction times and minimizing waste generation. Such advancements align with the growing emphasis on green chemistry principles within the pharmaceutical industry.

From a computational chemistry perspective, Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate serves as an interesting model system for studying molecular interactions. Quantum mechanical calculations have been used to predict its electronic structure and reactivity patterns. These insights help guide experimental efforts by providing theoretical predictions about how different substituents will influence its behavior.

The compound's stability under various conditions is another area of interest. Studies have examined its behavior under thermal stress or exposure to light, which can be relevant for its storage and handling requirements. Understanding these stability profiles is essential for ensuring consistent quality throughout its lifecycle from synthesis to application.

Ethical considerations also play a role in the research and development involving Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate. Responsible research practices ensure that all studies are conducted with appropriate safety measures and regulatory compliance. This includes proper handling procedures for hazardous reagents during synthesis as well as adherence to environmental regulations when disposing of chemical waste.

In conclusion, Ethyl 3-cyano-5-hydroxymethyl-2-nitrophenylacetate (CAS No. 1804509-40-7) is a versatile compound with significant potential across multiple scientific disciplines including pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules while also serving as a model system for computational studies on molecular interactions.